Cas no 50317-11-8 ((Z)-but-2-ene-1,2-diol)

(Z)-but-2-ene-1,2-diol structure
(Z)-but-2-ene-1,2-diol structure
Product Name:(Z)-but-2-ene-1,2-diol
CAS No:50317-11-8
MF:C4H8O2
MW:88.1051216125488
CID:933538
PubChem ID:6434385
Update Time:2025-04-19

(Z)-but-2-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • (Z)-but-2-ene-1,2-diol
    • 1,2-DIHYDROXY-2-BUTENE
    • but-2-ene-1,2-diol
    • 50317-11-8
    • Inchi: 1S/C4H8O2/c1-2-4(6)3-5/h2,5-6H,3H2,1H3/b4-2-
    • InChI Key: YGOGUHNFNOCNOE-RQOWECAXSA-N
    • SMILES: O/C(=C\C)/CO

Computed Properties

  • Exact Mass: 88.05244
  • Monoisotopic Mass: 88.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 56.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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